2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H17N7O4S2/c1-30-13-4-2-12(3-5-13)26-14(8-11-9-15(27)22-17(29)21-11)24-25-19(26)32-10-16(28)23-18-20-6-7-31-18/h2-7,9H,8,10H2,1H3,(H,20,23,28)(H2,21,22,27,29)
• InChI Key: DIFRPSWWNWZDDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C19H17N7O4S2
• Molecular Weight: 471.5 g/mol
• CAS No.: 852153-09-4

Description

2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H17N7O4S2 and its molecular weight is 471.51. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of F0648-0530 is Signal Transducer and Activator of Transcription 3 (Stat3) . Stat3 is a transcription factor that plays a crucial role in many cellular processes such as cell growth and apoptosis .

Mode of Action

F0648-0530 acts as an inhibitor of Stat3 . It blocks the protein-protein interactions required for Stat3 dimerization . This inhibition prevents Stat3 phosphorylation and nuclear localization, which are necessary for its activation . As a result, the expression of IL-6, a Stat3 target, and RANKL, a cytokine essential for osteoclastogenesis, are significantly inhibited .

Biochemical Pathways

By inhibiting Stat3, F0648-0530 affects the JAK-STAT signaling pathway . This pathway is involved in processes such as immunity, cell division, cell death, and tumor formation . The inhibition of Stat3 leads to a decrease in the expression of IL-6 and RANKL, which are involved in inflammation and bone resorption, respectively .

Pharmacokinetics

It has been shown that f0648-0530 can significantly inhibit arthritis development without apparent adverse effects in a collagen-induced arthritis model mice , suggesting that it has good bioavailability and tolerability.

Result of Action

The inhibition of Stat3 by F0648-0530 leads to a significant reduction in the expression of IL-6 and RANKL . This results in a decrease in inflammation and bone resorption, which are key features of conditions like rheumatoid arthritis . Therefore, F0648-0530 could potentially be used as a therapeutic agent against such conditions .